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molecular formula C10H16F2O3 B8334650 Ethyl 4,4-difluoro-1-(hydroxymethyl)cyclohexanecarboxylate

Ethyl 4,4-difluoro-1-(hydroxymethyl)cyclohexanecarboxylate

Cat. No. B8334650
M. Wt: 222.23 g/mol
InChI Key: OKNVDKQTFIGXGA-UHFFFAOYSA-N
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Patent
US09326973B2

Procedure details

A neat stirred mixture of Deoxo-Fluor® (196 mg, 0.887 mmol) and ethyl 4,4-difluoro-1-(hydroxymethyl)cyclohexanecarboxylate (98.6 mg, 0.444 mmol) was heated at 70° C. overnight. The reaction was cooled to rt and quenched with ice and extracted with DCM, washed with satd. NaHCO3, water, brine and dried (MgSO4). Evaporation of DCM gave a light brown oil which was purified by silica gel FCC (1:3 hexanes:DCM) to afford ethyl 4,4-difluoro-1-(fluoromethyl)cyclohexanecarboxylate as a clear oil. 1H NMR (400 MHz, CHLOROFORM-d) δ 4.42 (d, J=47.2 Hz, 2H), 4.25 (q, J=7.0 Hz, 2H), 2.33-2.19 (m, 2H), 2.15-2.01 (m, 2H), 2.01-1.81 (m, 2H), 1.69-1.56 (m, 2H), 1.31 (t, J=7.0 Hz, 3H).
Name
Deoxo-Fluor
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
ethyl 4,4-difluoro-1-(hydroxymethyl)cyclohexanecarboxylate
Quantity
98.6 mg
Type
reactant
Reaction Step One
Name
ethyl 4,4-difluoro-1-(fluoromethyl)cyclohexanecarboxylate

Identifiers

REACTION_CXSMILES
COCCN(S(F)(F)[F:11])CCOC.[F:14][C:15]1([F:28])[CH2:20][CH2:19][C:18]([CH2:26]O)([C:21]([O:23][CH2:24][CH3:25])=[O:22])[CH2:17][CH2:16]1>>[F:14][C:15]1([F:28])[CH2:20][CH2:19][C:18]([CH2:26][F:11])([C:21]([O:23][CH2:24][CH3:25])=[O:22])[CH2:17][CH2:16]1

Inputs

Step One
Name
Deoxo-Fluor
Quantity
0 (± 1) mol
Type
reactant
Smiles
COCCN(CCOC)S(F)(F)F
Name
ethyl 4,4-difluoro-1-(hydroxymethyl)cyclohexanecarboxylate
Quantity
98.6 mg
Type
reactant
Smiles
FC1(CCC(CC1)(C(=O)OCC)CO)F

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
70 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The reaction was cooled to rt
CUSTOM
Type
CUSTOM
Details
quenched with ice
EXTRACTION
Type
EXTRACTION
Details
extracted with DCM
WASH
Type
WASH
Details
washed with satd
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
NaHCO3, water, brine and dried (MgSO4)
CUSTOM
Type
CUSTOM
Details
Evaporation of DCM
CUSTOM
Type
CUSTOM
Details
gave a light brown oil which
CUSTOM
Type
CUSTOM
Details
was purified by silica gel FCC (1:3 hexanes:DCM)

Outcomes

Product
Name
ethyl 4,4-difluoro-1-(fluoromethyl)cyclohexanecarboxylate
Type
product
Smiles
FC1(CCC(CC1)(C(=O)OCC)CF)F

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.